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Compound of Interest

Compound Name: SM19712

Cat. No.: B15562459 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal

guidelines for the handling of SM19712. The information herein is intended to ensure the safety

of laboratory personnel and to provide a clear, procedural framework for the use and disposal

of this compound.

Chemical Identification and Properties
SM19712 is the sodium salt hydrate of 4-Chloro-N-[[(4-cyano-3-methyl-1-phenyl-1H-pyrazol-5-

yl)amino]carbonyl]benzenesulfonamide.[1][2] It is a white to off-white crystalline solid.[3] While

specific quantitative toxicity data such as LD50 or LC50 values are not readily available in

public literature, the compound's structure as a chlorinated sulfonamide warrants careful

handling.
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Property Value Source

CAS Number 194542-56-8 [1][2][4][5][6]

Molecular Formula C18H13ClN5NaO3S · xH2O [1]

Molecular Weight
437.84 g/mol (anhydrous

basis)
[1]

Appearance
White to off-white crystalline

solid
[3]

Solubility
Soluble in DMSO and ethanol

with slight warming
[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling SM19712 to minimize exposure

risk. The following equipment must be used:

Eye and Face Protection: Chemical safety goggles or a full-face shield are required to

protect against splashes and airborne particles.[5]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Gloves should be inspected for integrity before each use and changed immediately if

contaminated.

Body Protection: A laboratory coat or chemical-resistant apron should be worn to protect the

skin.

Respiratory Protection: Handling of SM19712 should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[3] If there is a risk of generating dust or aerosols, a

properly fitted respirator with an appropriate cartridge should be used.

Operational Plan for Handling SM19712
Adherence to the following step-by-step procedure is essential for the safe handling of

SM19712.
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Preparation and Weighing
Designated Area: All handling of SM19712, including weighing and solution preparation,

must be conducted in a designated area, such as a chemical fume hood, to control potential

exposure.[3]

Gather Materials: Before starting, ensure all necessary equipment, including PPE, spatulas,

weighing paper, and solvent-dispensing apparatus, are within easy reach inside the fume

hood.

Tare the Balance: Place a clean piece of weighing paper on the analytical balance and tare

it.

Weighing: Carefully transfer the required amount of SM19712 from the stock container to the

weighing paper using a clean spatula. Avoid creating dust.

Secure Stock Container: Immediately and securely close the lid of the SM19712 stock

container after weighing.

Solution Preparation
Transfer to Vessel: Carefully transfer the weighed SM19712 powder into a suitable reaction

vessel or container.

Solvent Addition: Add the desired solvent (e.g., DMSO, ethanol) to the vessel. If warming is

required for dissolution, use a controlled heating source such as a water bath or heating

mantle. Avoid open flames.

Mixing: Mix the solution using a magnetic stirrer or gentle agitation until the solid is

completely dissolved.

Disposal Plan
Proper disposal of SM19712 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
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Solid Waste: Unused SM19712 powder and any materials contaminated with the solid (e.g.,

weighing paper, gloves, paper towels) should be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Solutions containing SM19712 should be collected in a separate, labeled

hazardous waste container for halogenated organic waste.

Empty Containers: The original SM19712 container should be triple-rinsed with a suitable

solvent (e.g., ethanol). The rinsate should be collected as hazardous liquid waste. The rinsed

container can then be disposed of as non-hazardous waste.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "SM19712," and the primary hazards (e.g., "Toxic," "Environmental Hazard").

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified environmental waste management company. The

recommended disposal method for this type of compound is incineration in a chemical

incinerator equipped with an afterburner and scrubber.

Experimental Workflow Diagram
The following diagram illustrates the key stages of the handling and disposal workflow for

SM19712.
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SM19712 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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